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Compound of Interest

Compound Name: Tricaprylin

Cat. No.: B1683027

Technical Support Center: High-Purity Tricaprylin

This guide provides best practices, frequently asked questions (FAQs), and troubleshooting
advice for handling and storing high-purity tricaprylin in a research and development setting.

Frequently Asked Questions (FAQSs)

Q1: What is high-purity tricaprylin and what are its common applications?

High-purity tricaprylin (also known as glyceryl tricaprylate or trioctanoin) is a triglyceride
composed of a glycerol backbone esterified with three caprylic acid molecules.[1] It is a clear,
colorless to pale-yellow, odorless, oily liquid.[2][3] Due to its stability, non-greasy feel, and
ability to solubilize lipophilic compounds, it is widely used in pharmaceutical formulations as a
neutral carrier, absorption promoter, and solubilizing agent for active drugs.[2][4][5] It also
serves as an emollient and skin-conditioning agent in cosmetic and personal care products.[3]

[6]
Q2: What are the primary degradation pathways for tricaprylin?

High-purity tricaprylin is a very stable compound, particularly against oxidation.[2][4] HoweVer,
two potential degradation pathways exist:

» Hydrolysis: Although its low water content makes it resistant to hydrolysis, tricaprylin can
break down into glycerol and free caprylic acid in the presence of water, especially when
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catalyzed by acids, bases, or enzymes like lipase.[1][7][8]

o Thermal Decomposition: Exposure to very high temperatures approaching its flash point
(246°C) should be avoided, as it can decompose into carbon monoxide and carbon dioxide.

[21[4]
Q3: What personal protective equipment (PPE) should be used when handling tricaprylin?

When handling tricaprylin, it is recommended to use standard laboratory PPE to avoid contact
and ensure safety. This includes:

Safety glasses or goggles.

Chemical-resistant gloves (e.g., nitrile).[9]

A lab coat or other protective clothing.[10]

Handling should occur in a well-ventilated area.[10][11]
Q4: Is tricaprylin compatible with common laboratory plastics and container materials?

Tricaprylin is compatible with high-density polyethylene (HDPE), polypropylene (PP), glass,
and aluminum containers.[2][4] However, it is not compatible with polystyrene (PS) and
polyvinyl chloride (PVC), as it can make these plastics brittle or cause them to expand.[2][4]
Care should also be taken when selecting seal-closure elastomers, as tricaprylin has a high
tendency to migrate.[2]

Handling and Storage Guidelines
Q5: What are the optimal storage conditions for high-purity tricaprylin?

To maintain its purity and stability, tricaprylin should be stored according to the following
conditions.

Table 1: Recommended Storage Conditions for High-Purity Tricaprylin
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Parameter Recommendation Rationale
) Highly stable and not heat-
Store at ambient room N
) sensitive under normal
temperature or refrigerated (2- -
) conditions, but cooler
Temperature 8°C).[2][11] Some suppliers
_ temperatures can slow any
recommend freezing (-20°C) ]
potential long-term
for long-term storage.[12][13] ]
degradation.[2][4]
. Store in a tightly sealed, well- Prevents contamination from
Container ) ) ) )
closed container.[2][11] moisture, air, and microbes.
An inert atmosphere (e.g., Minimizes the risk of oxidation,
nitrogen or argon) is although tricaprylin is
Atmosphere

recommended for long-term

storage.

inherently stable against it.[2]

[3]

Light Exposure

Protect from light.[2][4]

Prevents potential photo-
degradation, although it is not
expected to be susceptible to

direct photolysis by sunlight.[7]

Incompatibilities

Store away from strong

oxidizing agents.[2][14]

Strong oxidizers can cause a
vigorous, exothermic reaction.
[14]

General Handling Workflow
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Preparation
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Storage & Cleanup

Store in Designated Area Clean Spills Promptly
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Dispose of Waste Properly
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Crystals Observed
in Tricaprylin Formulation

Gently warm and mix
to re-dissolve.

Reformulate with lower API
concentration or add
a crystallization inhibitor.

Source a new, high-purity
lot of tricaprylin.

Issue Resolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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